Cas no 2228887-91-8 (1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole)

• Product Name: 1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• CAS No: 2228887-91-8
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5916356
• PubChem ID: 165647862
• Update Time: 2025-05-21

1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• 2228887-91-8
• EN300-1742181
• 1-tert-butyl-4-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole

• Inchi： 1S/C11H19N3O/c1-10(2,3)14-6-9(5-13-14)15-11(4)7-12-8-11/h5-6,12H,7-8H2,1-4H3
• InChI Key： JZPNLWRDRYZYTR-UHFFFAOYSA-N
• SMILES： O(C1C=NN(C=1)C(C)(C)C)C1(C)CNC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole

1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole

The compound 1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS No. 2228887-91-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrazole ring with a tert-butyl group and a 3-methylazetidin-3-yl oxy substituent. The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The tert-butyl group adds steric bulk, potentially influencing the compound's stability and solubility, while the 3-methylazetidin-3-yl oxy group introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The tert-butyl substituent has been shown to enhance the lipophilicity of such compounds, making them more suitable for crossing biological membranes. Meanwhile, the 3-methylazetidin-3-yl oxy group introduces a rigid structure that can potentially improve the compound's bioavailability and binding affinity to target proteins.

One of the most promising applications of 1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole lies in its potential as a lead compound for the development of novel anticancer agents. Researchers have demonstrated that certain pyrazole derivatives exhibit selective cytotoxicity against cancer cells, suggesting that this compound could serve as a foundation for further optimization. Additionally, the presence of the azetidine ring may confer enhanced stability and metabolic resistance, which are critical properties for drug candidates.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediates include a suitably substituted pyrazole derivative and an azetidine derivative with an appropriate leaving group. The reaction conditions are optimized to ensure high yield and purity, making this compound accessible for further research and development.

From an analytical standpoint, 1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the compound's structure and purity, providing a solid foundation for its use in subsequent studies.

Looking ahead, the integration of 1-tert-butyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole into medicinal chemistry pipelines presents exciting opportunities. Its unique combination of structural features makes it an ideal candidate for exploring novel therapeutic strategies across diverse disease areas. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing chemical science and drug discovery.